4-((4-chlorophenyl)sulfonyl)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C21H21ClN2O5S2/c1-28-18-10-5-14(12-19(18)29-2)17-13-30-21(23-17)24-20(25)4-3-11-31(26,27)16-8-6-15(22)7-9-16/h5-10,12-13H,3-4,11H2,1-2H3,(H,23,24,25)
• InChI Key: IEZUBLBAAMQFKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H21ClN2O5S2
• Molecular Weight: 481.0 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CB-839 and is a selective inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Inhibition of glutaminase has been shown to have anti-tumor effects, making CB-839 a promising candidate for cancer treatment.

Scientific Research Applications

Sulfonamides: A Patent Review (2008 – 2012)

Sulfonamides, including "4-((4-chlorophenyl)sulfonyl)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)butanamide", are explored for their multifaceted applications in medicine due to the sulfonamide moiety's ability to interact with various biological targets. This review highlights sulfonamides' role in treating glaucoma through carbonic anhydrase inhibition and their antitumor activities via tyrosine kinase inhibition. The structural motif of sulfonamides is expected to continue being significant in drug development, underscoring its importance in medicinal chemistry (Carta, Scozzafava, & Supuran, 2012).

Antiglaucoma Carbonic Anhydrase Inhibitors

Sulfonamides' effectiveness in lowering intraocular pressure in glaucoma patients is well-documented, emphasizing the therapeutic potential of sulfonamide-based compounds in ophthalmology. This application is particularly relevant to "4-((4-chlorophenyl)sulfonyl)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)butanamide", which could target carbonic anhydrase II for glaucoma treatment (Masini, Carta, Scozzafava, & Supuran, 2013).

Diuretics with Carbonic Anhydrase Inhibitory Action

Beyond glaucoma, sulfonamide derivatives exhibit significant potential in treating cardiovascular diseases through their diuretic action. This review underscores the dual functionality of sulfonamides—acting as diuretics and carbonic anhydrase inhibitors, offering a promising avenue for drug development in cardiovascular therapeutics (Carta & Supuran, 2013).

Sulfonamide Inhibitors: A Patent Review (2013-Present)

The comprehensive review of sulfonamide inhibitors from 2013 onwards illuminates their broad spectrum of biological activities, including antibacterial, antiviral (specifically HIV protease inhibition), and anticancer applications. This highlights the chemical versatility and pharmacological significance of sulfonamides in developing treatments for a wide range of diseases, potentially including novel applications for "4-((4-chlorophenyl)sulfonyl)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)butanamide" (Gulcin & Taslimi, 2018).